Cas no 116632-39-4 (4-Bromo-1-iodo-2-methylbenzene)

• Product Name: 4-Bromo-1-iodo-2-methylbenzene
• CAS No: 116632-39-4
• MF: C₇H₆BrI
• MW: 296.931013584137
• MDL: MFCD00060664
• CID: 91462
• PubChem ID: 2724601
• Update Time: 2025-10-25

4-Bromo-1-iodo-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-iodotoluene
• 1-BROMO-4-IODO-5-METHYLBENZENE
• 4-Bromo-1-iodo-2-methylbenzene
• 1-Iodo-2-methyl-4-bromobenzene
• Bromoiodotoluene
• 2-iodo-5-bromo-toluene
• 5-Bromo-2-iodotoluene 98%
• 5-BROMO-2-IODOTOLUENE, 98+%
• Z1269231220
• FT-0653670
• 4-bromo-l-iodo-2-methylbenzene
• Benzene, 4-bromo-1-iodo-2-methyl-
• 5-Bromo-2-iodotoluene, 98%
• FT-0620099
• 5-Bromo-2-Iodomethylbenzene
• SCHEMBL332319
• A803654
• GS-6716
• 5-bromo-2-iodo-1-methylbenzene
• SY017478
• GHTUADBHTFHMNI-UHFFFAOYSA-N
• 4-bromo-2-methyl-iodobenzene
• AKOS005258093
• 116632-39-4
• MFCD00060664
• H10164
• 5-bromo-2-iodo toluene
• DTXSID60369180
• CS-W007612
• EN300-136109
• 4-Bromo-2-methyliodobenzene
• B2069

• MDL： MFCD00060664
• Inchi： 1S/C7H6BrI/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H3
• InChI Key： GHTUADBHTFHMNI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)Br
• BRN： 2325157

Computed Properties

• Exact Mass: 295.87000
• Monoisotopic Mass: 295.86976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Molecular Weight: 296.93
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Yellowish to light pink liquid
• Density: 2.08 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 263 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.65(lit.)
• PSA: 0.00000
• LogP: 3.36210
• Solubility: Not determined
• Sensitiveness: Light Sensitive

4-Bromo-1-iodo-2-methylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Bromo-1-iodo-2-methylbenzene

Recent Advances in the Application of 4-Bromo-1-iodo-2-methylbenzene (CAS: 116632-39-4) in Chemical and Pharmaceutical Research

4-Bromo-1-iodo-2-methylbenzene (CAS: 116632-39-4) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, medicinal chemistry, and materials science. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its role as a key intermediate in the synthesis of complex molecules and its potential therapeutic applications.

Recent studies have highlighted the utility of 4-Bromo-1-iodo-2-methylbenzene in cross-coupling reactions, particularly in palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal for constructing biaryl and alkyne-containing frameworks, which are common motifs in pharmaceuticals and agrochemicals. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the efficient use of this compound in the synthesis of novel tyrosine kinase inhibitors, showcasing its importance in drug discovery.

In addition to its synthetic applications, 4-Bromo-1-iodo-2-methylbenzene has been explored for its potential in the development of radiopharmaceuticals. The presence of both bromine and iodine atoms allows for facile isotopic labeling, making it a valuable precursor for positron emission tomography (PET) tracers. A recent publication in the European Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of radiolabeled probes for imaging amyloid plaques in Alzheimer's disease.

Furthermore, the compound's unique electronic properties have been leveraged in materials science. Researchers have utilized 4-Bromo-1-iodo-2-methylbenzene as a building block for organic semiconductors and liquid crystals. A 2022 study in Advanced Materials detailed its incorporation into a novel class of hole-transport materials for perovskite solar cells, achieving remarkable power conversion efficiencies.

Despite these advancements, challenges remain in the large-scale production and purification of 4-Bromo-1-iodo-2-methylbenzene. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce environmental impact. For example, a green chemistry approach using microwave-assisted synthesis was reported in a 2023 issue of Green Chemistry, demonstrating significant improvements in reaction efficiency and sustainability.

In conclusion, 4-Bromo-1-iodo-2-methylbenzene (CAS: 116632-39-4) continues to be a valuable tool in chemical and pharmaceutical research. Its diverse applications, from drug discovery to materials science, underscore its importance in advancing scientific and technological innovation. Future research directions may include exploring its potential in targeted drug delivery systems and further optimizing its synthetic accessibility for industrial applications.